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Compound of Interest

Compound Name: o-Nitrophenyl caprate

CAS No.: 104809-24-7

Cat. No.: B027968

Get Quote

Determination Substrate:o-Nitrophenyl Caprate (ONPC; C10 ester)

Abstract & Introduction
This guide details the protocol for determining the Michaelis constant (

) of lipolytic enzymes using o-Nitrophenyl Caprate (ONPC). While p-nitrophenyl esters are
more commonly used, o-nitrophenyl derivatives are critical for investigating steric hindrance
within the enzyme active site. The ortho position of the nitro group creates a different steric
profile than the para position, allowing researchers to probe the topology of the catalytic pocket
[1].

Critical Distinction: The leaving group, o-nitrophenol (ONP), has distinct spectral properties

compared to the ubiquitous p-nitrophenol (pNP). Do not use the extinction coefficient of pNP for

ONP. This protocol includes a self-validating step to determine the specific extinction coefficient

(

) of ONP in your assay buffer, ensuring data integrity.
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Target Enzymes[1][2]
Lipases (EC 3.1.1.3): Caprate (C10) is a medium-chain fatty acid. It sits at the boundary

between esterase (short-chain) and lipase (long-chain) specificity.

Esterases (EC 3.1.1.1): Useful for studying enzymes with broad specificity or interfacial

activation requirements.

Principle of Assay
The assay relies on the enzymatic hydrolysis of the ester bond in ONPC. The reaction releases

capric acid and o-nitrophenol. Under alkaline conditions (pH > 7.5), o-nitrophenol ionizes to the

o-nitrophenolate anion, which is yellow and absorbs light maximally between 410–420 nm.

Reaction Scheme:

Critical Technical Considerations
Solubility & Emulsification: ONPC is hydrophobic (C10 chain). It will not dissolve directly in

aqueous buffer. It requires an organic solvent carrier (Isopropanol) and a surfactant (Triton

X-100 or Gum Arabic) to form a stable emulsion available to the enzyme [2].

Spontaneous Hydrolysis: Nitrophenyl esters are prone to autohydrolysis at alkaline pH. A

"No-Enzyme Blank" is mandatory for every substrate concentration.

Molar Extinction Coefficient (

): The

for o-nitrophenol is significantly lower (~3,000–5,000

) than that of p-nitrophenol (~18,000

). Using the wrong value will underestimate enzyme activity by ~4-5 fold.
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Component Specification Preparation Notes

Assay Buffer
50 mM Tris-HCl or Phosphate,

pH 8.0

Must be pH > 7.5 for color

development.

Substrate Stock 20 mM o-Nitrophenyl Caprate

Dissolve in 100% Isopropanol.

Store at -20°C. Protect from

light.

Emulsifier 10% (v/v) Triton X-100 Dissolve in deionized water.

Standard 10 mM o-Nitrophenol
Dissolve in Isopropanol. Used

for standard curve.

Stop Solution 10% SDS or 0.1 M Na₂CO₃ Optional: For endpoint assays.

Pre-Assay Validation: The Standard Curve
This step is non-negotiable for scientific integrity. It corrects for pH, temperature, and buffer

composition effects on the chromophore.

Prepare Standards: Dilute the 10 mM o-nitrophenol stock into the Assay Buffer (containing

the same % of Isopropanol/Triton as your final reaction) to create concentrations: 0, 10, 20,

40, 80, 160, and 320

.

Measure Absorbance: Read at 415 nm (or scan 400–430 nm to find

).

Calculate

: Plot Absorbance (

) vs. Concentration (

, in M). The slope is your extinction coefficient (

).[1]
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Expected Range:

.

Experimental Protocol: Km Determination
Step 1: Substrate Preparation (Emulsification)
To determine

, you need a range of substrate concentrations, typically spanning

to

. Since

is unknown, we use a logarithmic spread.

Target Concentrations: 0.1, 0.25, 0.5, 1.0, 2.0, 4.0 mM.

Preparation Table (for 10 mL working solutions):

Target [S]
(mM)

20 mM ONPC
Stock (

)

Isopropanol (

)

10% Triton X-
100 (

)

Assay Buffer
(mL)

0.10 50 450 100 9.40

0.25 125 375 100 9.40

0.50 250 250 100 9.40

1.00 500 0 100 9.40

2.00 1000 0 100 8.90

4.00 2000 0 100 7.90

Note: Total organic solvent load is kept relatively constant or noted to ensure it doesn't

denature the enzyme.
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Step 2: Kinetic Assay (96-Well Plate Format)
Plate Setup:

Test Wells: 180

Substrate Emulsion + 20

Enzyme.

Blank Wells: 180

Substrate Emulsion + 20

Buffer (No Enzyme).

Replicates: Triplicate for every concentration.

Initiation:

Pre-incubate plate at 37°C (or assay temp) for 5 minutes.

Add Enzyme using a multi-channel pipette to initiate.

Measurement:

Mode: Kinetic (Continuous).

Wavelength: 415 nm.[2]

Duration: 10–20 minutes.

Interval: 30 seconds.

Step 3: Data Processing
Calculate Slope: Determine the slope (

) for the linear portion of the curve for both Test and Blank wells.

Blank Subtraction:
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.

Convert to Velocity:

Note: For standard 96-well plates with 200

, pathlength

.

Visualization of Workflow & Logic
Experimental Workflow

Preparation Phase

Kinetic Phase
Analysis Phase

ONPC Stock
(20mM in Isopropanol)

Substrate Emulsion
(0.1 - 4.0 mM)

Assay Buffer
(pH 8.0 + Triton X-100)

Enzyme Reaction
(37°C, pH 8.0)

Add Enzyme Detection
(Abs @ 415 nm)

Release of
o-Nitrophenol Calculate V0

(Slope - Blank)
Non-Linear Regression

(Michaelis-Menten)

Click to download full resolution via product page

Caption: Workflow for ONPC kinetic assay. Critical path involves emulsification prior to enzyme

addition.

Logic of Km Determination
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Start Pilot Study

Select [S] Range
(0.1 - 4.0 mM)

Measure V0

Is Vmax reached?

Fit Michaelis-Menten

Yes (Plateau observed)

Increase [S]

No (Linear only)

New Range

Click to download full resolution via product page

Caption: Decision tree for optimizing substrate concentration range during pilot studies.

Data Analysis: Calculating Km
Do not rely solely on the Lineweaver-Burk (Double Reciprocal) plot, as it distorts error

structures at low substrate concentrations.

Recommended Method: Non-Linear Regression. Fit your data (

vs

) to the Michaelis-Menten equation using software (GraphPad Prism, Origin, or Python/R):

: Maximum velocity of the enzyme.
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: Substrate concentration at

. This indicates the affinity of the enzyme for ONPC.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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